Cas no 175276-87-6 (2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide)

• Product Name: 2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide
• CAS No: 175276-87-6
• MF: C₁₀H₇Cl₂N₃OS
• MW: 288.153078317642
• MDL: MFCD00277206
• CID: 133861
• PubChem ID: 2743901
• Update Time: 2025-10-28

2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)thiazole-4-carbohydrazide
• 2-(2,3-DICHLOROPHENYL)-1,3-THIAZOLE-4-CARBOHYDRAZIDE
• 4-Thiazolecarboxylicacid, 2-(2,3-dichlorophenyl)-, hydrazide
• 2,6-DIFLUORO-4-TRIFLUOROMETHYLPYRIDINE
• HMS565B06
• 2-(2,3-DICHLOROPHENYL)THIAZOLE-4-CARBOXYLIC ACID HYDRAZIDE
• Maybridge1_008300
• DTXSID10372508
• CS-0333841
• AS-8973
• MFCD00277206
• 1,2-dichloro-3-iodo-benzene
• FT-0608389
• 175276-87-6
• AKOS015908910
• DB-015595
• 2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide

• MDL： MFCD00277206
• Inchi： 1S/C10H7Cl2N3OS/c11-6-3-1-2-5(8(6)12)10-14-7(4-17-10)9(16)15-13/h1-4H,13H2,(H,15,16)
• InChI Key： DLCGCERSLQTRHR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=NC(C(NN)=O)=CS1)Cl

Computed Properties

• Exact Mass: 286.96900
• Monoisotopic Mass: 286.9686884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.525
• Melting Point: 230 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.659
• PSA: 96.25000
• LogP: 3.81160

2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide

Comprehensive Overview of 2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide (CAS No. 175276-87-6)

The compound 2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide (CAS No. 175276-87-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole core linked to a dichlorophenyl moiety and a carbohydrazide functional group, makes it a versatile intermediate for synthesizing bioactive derivatives. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and antimicrobial activity.

In recent years, the demand for novel heterocyclic compounds like 2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide has surged due to their role in addressing antibiotic resistance—a critical global health challenge. The thiazole ring, a key component of this compound, is known for its presence in FDA-approved drugs such as sulfathiazole and abafungin. This structural motif is often associated with enhanced pharmacokinetic properties, making it a hotspot for medicinal chemistry studies.

From a synthetic chemistry perspective, the carbohydrazide group in this compound offers reactive sites for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized into lead compounds. The dichlorophenyl substituent further contributes to lipophilicity, which can influence membrane permeability—a crucial factor in central nervous system (CNS) drug development.

Environmental scientists have also shown interest in CAS No. 175276-87-6 due to its potential as a biodegradable agrochemical precursor. With increasing regulatory pressure on persistent organic pollutants (POPs), compounds with cleavable hydrazide linkages are being investigated as eco-friendly alternatives. This resonates with the green chemistry movement, which emphasizes reduced environmental toxicity and sustainable synthesis pathways.

Analytical characterization of 2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance). These methods are essential for quality control in industrial-scale production, especially given the compound's use in high-value fine chemicals. The rise of AI-assisted molecular property prediction tools has further accelerated research, allowing scientists to simulate its behavior in biological systems before laboratory testing.

In material science, derivatives of this compound have been explored for their optoelectronic properties. The conjugated system formed by the thiazole and phenyl rings exhibits interesting fluorescence characteristics, relevant to organic light-emitting diodes (OLEDs). Such interdisciplinary applications highlight the compound's versatility beyond traditional pharmaceutical uses.

Regulatory compliance for CAS No. 175276-87-6 follows standard chemical safety protocols, with SDS (Safety Data Sheets) detailing proper handling procedures. While not classified as hazardous under current guidelines, researchers emphasize the importance of responsible chemical management—a topic gaining traction in academic and industrial circles alike.

The patent landscape surrounding 2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carbohydrazide reveals active innovation, particularly in Asian and European markets. Recent filings focus on its incorporation into multi-target therapeutic agents, reflecting the shift toward polypharmacology in treating complex diseases like cancer and neurodegenerative disorders.

As the scientific community continues to investigate 175276-87-6, its commercial availability through specialty chemical suppliers has expanded. Procurement strategies now often include structure-activity relationship (SAR) studies to identify optimal derivatives for specific applications—a practice aligned with precision medicine approaches.

Future research directions may explore the compound's potential in covalent inhibitor design, leveraging its reactive functional groups for targeted protein modulation. With the integration of computational chemistry and automated synthesis platforms, the development timeline for thiazole-carbohydrazide-based therapeutics could significantly shorten, addressing urgent medical needs more efficiently.